Cas no 2248347-47-7 (4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid
• CAS No: 2248347-47-7
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 6196429
• PubChem ID: 137940456
• Update Time: 2025-06-09

4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509652
• 4-{[(benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid
• 2248347-47-7
• 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid

• Inchi： 1S/C12H10N2O4S/c15-11(16)10-9(7-19-14-10)13-12(17)18-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,17)(H,15,16)
• InChI Key： YGSDSBYDDDKGNA-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.03612798g/mol
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid

Comprehensive Overview of 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid (CAS No. 2248347-47-7)

The compound 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid (CAS No. 2248347-47-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole-derivative is characterized by its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications as a building block for small molecule inhibitors and peptide mimetics. The Cbz-protected amino group in this compound offers stability during synthetic processes, which is crucial for multi-step reactions in organic synthesis.

One of the most frequently asked questions about CAS No. 2248347-47-7 is its solubility and reactivity profile. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), making it suitable for various coupling reactions. Its carboxylic acid moiety allows for further functionalization, enabling the creation of amides, esters, and other derivatives. These properties align with the growing trend of fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization.

Another hot topic in the scientific community is the role of thiazole derivatives in targeting enzyme inhibition. The 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid scaffold has shown promise in modulating kinase activity, a key focus area in oncology and inflammatory diseases. Its structural similarity to natural amino acids also makes it a candidate for prodrug development, addressing challenges like bioavailability and targeted delivery.

From an industrial perspective, the synthesis and scalability of CAS No. 2248347-47-7 are critical considerations. Advances in green chemistry have led to optimized protocols for producing this compound with higher yields and reduced environmental impact. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a priority for regulatory agencies and manufacturers alike.

In summary, 4-{[(Benzyloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid (CAS No. 2248347-47-7) represents a multifaceted tool for researchers exploring drug discovery, bioconjugation, and material science. Its compatibility with modern synthetic techniques and relevance to cutting-edge therapeutic areas ensure its continued importance in scientific innovation.